Cas no 80106-09-8 (3,9-dihydro-8-nitro-1H-Purine-2,6-dione)

• Product name: 3,9-dihydro-8-nitro-1H-Purine-2,6-dione
• CAS No: 80106-09-8
• MF: C₅H₃N₅O₄
• MW: 197.10842
• MDL: MFCD34577173
• CID: 1118024
• PubChem ID: 10330331

3,9-dihydro-8-nitro-1H-Purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3,9-dihydro-8-nitro-1H-Purine-2,6-dione
• 8-Nitroxanthine
• 8-NITROXANTHINE,>97
• SY281536
• Q27456898
• SCHEMBL792387
• 8-Nitro-3,7-Dihydro-1h-Purine-2,6-Dione
• 8-nitro xanthine
• E86436
• 8-Nitro-9H-purine-2,6-diol
• 8-nitro-3,7-dihydropurine-2,6-dione
• MFCD11975442
• 8NX
• AKOS016015914
• 80106-09-8

• MDL： MFCD34577173
• Inchi： InChI=1S/C5H3N5O4/c11-3-1-2(8-5(12)9-3)7-4(6-1)10(13)14/h(H3,6,7,8,9,11,12)
• InChI Key： LXDVSSPKQAHSGS-UHFFFAOYSA-N
• SMILES： C12=C(NC(=O)NC1=O)N=C(N2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.01850359g/mol
• Monoisotopic Mass: 197.01850359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 133Ų